Cas no 896300-64-4 (8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896300-64-4
• MF: C₂₁H₁₆ClN₅O₃
• MW: 421.836442947388
• CID: 5479083
• Update Time: 2025-10-18

8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(5-chloro-2-methoxyphenyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H16ClN5O3/c1-25-18-17(19(28)24-21(25)29)26-11-15(12-6-4-3-5-7-12)27(20(26)23-18)14-10-13(22)8-9-16(14)30-2/h3-11H,1-2H3,(H,24,28,29)
• InChI Key： FMENBOGZBXFATC-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(=C(C=1[H])N1C(C2C([H])=C([H])C([H])=C([H])C=2[H])=C([H])N2C3C(N([H])C(N(C([H])([H])[H])C=3N=C21)=O)=O)OC([H])([H])[H]

Additional information on 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 896300-64-4, specifically named as 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, represents a fascinating molecule in the realm of pharmaceutical chemistry. This heterocyclic compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of multiple aromatic rings and nitrogen-containing heterocycles makes it a promising candidate for further investigation in drug discovery and development.

At the core of its chemical structure lies a complex arrangement of functional groups that contribute to its pharmacological properties. The 5-chloro-2-methoxyphenyl substituent and the 7-phenyl group are particularly noteworthy, as they introduce specific electronic and steric effects that can modulate the compound's interactions with biological targets. These features are often exploited in the design of molecules targeting various diseases, including cancer and inflammatory disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Studies have shown that the imidazo[1,2-gpurine-2,4-dione core is a versatile scaffold that can interact with a wide range of biological receptors. For instance, modifications in this core structure have been linked to enhanced binding to kinases and other enzymes involved in signal transduction pathways.

In the context of oncology research, the compound has been explored for its potential to inhibit aberrant signaling pathways that drive tumor growth. Preclinical studies have demonstrated that derivatives of this molecule can selectively target cancer cells while minimizing toxicity to healthy tissues. This selectivity is attributed to the precise arrangement of substituents that enhance binding to overexpressed receptors in tumor cells.

The methyl group at the 1-position and the phenyl group at the 7-position further contribute to the compound's pharmacokinetic profile. These groups influence solubility, metabolic stability, and distribution within the body. By optimizing these features, researchers aim to develop more effective formulations that improve bioavailability and reduce side effects.

One of the most exciting aspects of this compound is its potential for structure-based drug design. High-resolution crystal structures of protein-ligand complexes have provided valuable insights into how these molecules interact at a molecular level. These insights are crucial for designing next-generation drugs with improved efficacy and reduced resistance profiles.

The role of 5-chloro-2-methoxyphenyl in modulating biological activity cannot be overstated. This moiety has been shown to enhance binding affinity by introducing specific hydrogen bonding interactions or by influencing hydrophobic pockets within target proteins. Such fine-tuning is essential for achieving high selectivity in drug design.

Moreover, the compound's potential extends beyond traditional small-molecule drugs. Its unique structure makes it a viable candidate for developing nucleoside analogs or other biologically active derivatives. Such derivatives could have applications in antiviral therapies or as tools for studying fundamental biological processes.

As research continues to evolve, new methodologies are being developed to screen large libraries of compounds for their biological activity. Techniques such as virtual screening and fragment-based drug design are increasingly being employed to identify promising candidates like 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione more efficiently than ever before.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the process significantly. By leveraging vast datasets and predictive models, researchers can identify optimal modifications to enhance potency and selectivity without extensive experimental screening.

In conclusion, 8-(5-chloro-2-methoxyphenyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS no 896300-64-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of biological systems continues to grow, compounds like this will play an increasingly important role in shaping the future of medicine.